Cas no 802-02-8 (1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene)

• Product name: 1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene
• CAS No: 802-02-8
• MF: C₂₁H₁₄BrF₃
• MW: 403.235075473785
• CID: 1800409
• PubChem ID: 13117

1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene
• ETHYLENE, 1-BROMO-2,2-DIPHENYL-1-(alpha,alpha,alpha-TRIFLUORO-m-TOLYL)-
• 1-Bromo-2,2-diphenyl-1-(alpha,alpha,alpha-trifluoro-m-tolyl)ethylene
• DTXSID60230149
• 802-02-8
• BRN 2567481
• Stilbene, alpha'-bromo-alpha-phenyl-3-(trifluoromethyl)-

• Inchi： InChI=1S/C21H14BrF3/c22-20(17-12-7-13-18(14-17)21(23,24)25)19(15-8-3-1-4-9-15)16-10-5-2-6-11-16/h1-14H
• InChI Key： QOZNDMKCOLARHB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=C(C2=CC(=CC=C2)C(F)(F)F)Br)C3=CC=CC=C3

Computed Properties

• Exact Mass: 402.023
• Monoisotopic Mass: 402.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 7.4

Experimental Properties

• Density: 1.394
• Boiling Point: 411.1°C at 760 mmHg
• Flash Point: 257.1°C
• Refractive Index: 1.593